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Introduction
Aluminum potassium sulfate dodecahydrate, commonly known as potash alum, is a

hydrated double salt with the chemical formula KAl(SO₄)₂·12H₂O.[1][2] It is a prominent

member of the alum family of compounds.[1] This technical guide provides an in-depth

overview of the core chemical properties of aluminum potassium sulfate dodecahydrate,

presenting quantitative data in structured tables, detailing experimental protocols for property

determination, and illustrating key concepts through diagrams. This document is intended to be

a valuable resource for researchers, scientists, and professionals in drug development who

utilize or study this compound.

Core Chemical and Physical Properties
Aluminum potassium sulfate dodecahydrate presents as a white crystalline solid.[3][4][5] It

is an inorganic sulfate salt of aluminum and potassium.[6] The key chemical and physical

properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula KAl(SO₄)₂·12H₂O [1][3][4]

Molecular Weight 474.38 g/mol [3][4][7]

Appearance White crystalline solid [3][4][5]

Odor Odorless [4][7]

Melting Point 92.5 °C (198.5 °F; 365.6 K) [3][6][8]

Density 1.757 g/cm³ at 25 °C [3][6][9]

Bulk Density ~900 kg/m ³ [6]

Table 2: Solubility and Solution Properties
Property Value Conditions Source(s)

Solubility in Water 5.7 g/100 mL 0 °C [6][9]

12.0 g/100 mL 20 °C [6][9]

14.0 g/100 mL 20 °C [6][9]

136.9 g/100 mL 100 °C [6][9]

pH of Aqueous

Solution
3.0 - 3.5

50 mg/mL in H₂O at

25 °C
[6]

3.3 94.88 g/L [10]

Table 3: Crystal and Thermal Properties
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Property Value Details Source(s)

Crystal System Cubic α-type alum [1][11]

Space Group Pa3 [1][11]

Lattice Parameter 12.18 Å [1]

Crystal Habit Octahedral In neutral solution [1][11]

Thermal

Decomposition

Becomes anhydrous

at ~200 °C

Loses water of

hydration upon

heating

[1][6][12]

Experimental Protocols
This section details the methodologies for determining the key chemical properties of

aluminum potassium sulfate dodecahydrate.

Determination of Melting Point
The melting point of aluminum potassium sulfate dodecahydrate can be determined using a

capillary melting point apparatus.

Protocol:

A small amount of the crystalline sample is finely ground and packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it completely

liquefies are recorded as the melting range. For a pure substance, this range is typically

narrow.

Determination of Solubility in Water
The solubility of aluminum potassium sulfate dodecahydrate at various temperatures can be

determined by the saturation method.
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Protocol:

A saturated solution of the salt is prepared in a known volume of distilled water at a specific

temperature by adding an excess of the salt and stirring until equilibrium is reached.

A known volume of the clear, saturated solution is carefully withdrawn, avoiding any

undissolved solid.

The withdrawn solution is evaporated to dryness in a pre-weighed container.

The mass of the remaining anhydrous salt is determined.

The solubility is calculated as grams of salt per 100 mL of water at that temperature.

This procedure is repeated at different temperatures to construct a solubility curve.[6]

Determination of pH of Aqueous Solution
The pH of an aqueous solution of aluminum potassium sulfate dodecahydrate can be

accurately measured using a calibrated pH meter.

Protocol:

A solution of a known concentration (e.g., 50 mg/mL) is prepared by dissolving the salt in

deionized water.[6]

The pH meter is calibrated using standard buffer solutions of known pH.

The electrode of the calibrated pH meter is rinsed with deionized water and then immersed

in the sample solution.

The pH reading is allowed to stabilize before being recorded.

Crystal Structure Analysis by X-ray Diffraction (XRD)
The cubic crystal structure of aluminum potassium sulfate dodecahydrate is determined

using single-crystal X-ray diffraction.[11]

Protocol:
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A suitable single crystal of the compound is mounted on a goniometer head.

The crystal is placed in an X-ray diffractometer and irradiated with a monochromatic X-ray

beam.

The diffraction pattern of X-rays scattered by the crystal is collected on a detector.

The positions and intensities of the diffraction spots are used to determine the unit cell

dimensions and the arrangement of atoms within the crystal lattice.[11]

Thermal Decomposition Analysis by Thermogravimetric
Analysis (TGA)
The thermal decomposition behavior, particularly the loss of water of hydration, can be

investigated using thermogravimetric analysis.[13]

Protocol:

A small, accurately weighed sample of aluminum potassium sulfate dodecahydrate is

placed in the TGA furnace.

The sample is heated at a controlled rate in a controlled atmosphere (e.g., nitrogen).

The mass of the sample is continuously monitored as a function of temperature.

The resulting thermogram shows mass loss at specific temperatures, corresponding to the

dehydration steps. The compound becomes anhydrous at approximately 200°C.[1][6][12]

Chemical Reactions and Incompatibilities
Aluminum potassium sulfate dodecahydrate is a stable compound under normal conditions.

[6] However, it is incompatible with strong oxidizing agents, steel, aluminum, copper, zinc, and

bases.[6][9] When dissolved in water, it hydrolyzes to produce a mildly acidic solution due to

the presence of the hydrated aluminum ion, [Al(H₂O)₆]³⁺, which acts as a weak acid.

Visualizations
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The following diagrams illustrate key concepts related to the chemical properties of aluminum
potassium sulfate dodecahydrate.

KAl(SO₄)₂·12H₂O(s)

H₂O(l)

K⁺(aq) + Al³⁺(aq) + 2SO₄²⁻(aq) + 12H₂O(l)

Dissolves in

Click to download full resolution via product page

Caption: Dissociation of Aluminum Potassium Sulfate Dodecahydrate in Water.

KAl(SO₄)₂·12H₂O(s) KAl(SO₄)₂(s) + 12H₂O(g)Heat (~200°C)

Click to download full resolution via product page

Caption: Thermal Decomposition to the Anhydrous Form.
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Solubility Determination

Prepare Saturated Solution
at Constant Temperature

Withdraw Known Volume
of Supernatant

Evaporate to Dryness

Weigh Anhydrous Salt

Calculate Solubility

Click to download full resolution via product page

Caption: Experimental Workflow for Solubility Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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